2-{[4-amino-5-(2-methylfuran-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid

• IUPAC Name: 2-[[4-amino-5-(2-methylfuran-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C9H10N4O3S/c1-5-6(2-3-16-5)8-11-12-9(13(8)10)17-4-7(14)15/h2-3H,4,10H2,1H3,(H,14,15)
• InChI Key: BGNZMSYUWRAWNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C2=NN=C(N2N)SCC(=O)O
• Molecular Formula: C9H10N4O3S
• Molecular Weight: 254.27 g/mol
• CAS No.: 851468-08-1

Description

2-{[4-amino-5-(2-methylfuran-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C9H10N4O3S and its molecular weight is 254.26. The purity is usually 95%.
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Scientific Research Applications

• Cyclization and Pharmacological Properties : A study by Maliszewska-Guz et al. (2005) discusses the cyclization of similar triazole derivatives and their pharmacological properties. These compounds demonstrate effects on the central nervous system in mice.

• Synthesis and Characterization : Research by Gowda et al. (2011) focuses on synthesizing and characterizing Schiff and Mannich bases derivatives of triazole compounds. They evaluated the anti-inflammatory and analgesic activity of these compounds.

• Structural Analysis with XRD, NMR, FT-IR, and DFT : A paper by Fizer et al. (2021) presents the synthesis of a new hexabromotellurate of a triazole ring-containing amino acid. The study includes comprehensive structural analysis using XRD, NMR, FT-IR, and DFT.

• Dinuclear Complexes and Urease Inhibitory Studies : The work of Fang et al. (2019) demonstrates the synthesis and characterization of dinuclear cobalt and nickel complexes of a mercaptoacetic acid substituted 1,2,4-triazole ligand, highlighting their urease inhibitory activities.

• Synthesis of Novel Ligands for Group 12 Elements : Research by Castiñeiras et al. (2019) involves the synthesis of a new ligand for complexes of Group 12 elements, offering insight into their structural assessment and supramolecular assembly analysis.

• Synthesis and Antimicrobial Activities : A study by Hussain et al. (2008) explores the synthesis of triazole derivatives and evaluates their antibacterial and antifungal activities.

• Thiazolidinones and Mannich Bases Pharmacological Study : The work of Dave et al. (2007) discusses the synthesis and pharmacological evaluation of thiazolidinones and Mannich bases of a similar triazole compound, highlighting their antimicrobial and antitubercular activities.